N-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-2-methylsulfonylpropanamide

• IUPAC Name: N-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-2-methylsulfonylpropanamide
• InChI: InChI=1S/C15H20N2O4S/c1-11(22(2,20)21)15(19)16-10-14(18)17-9-5-7-12-6-3-4-8-13(12)17/h3-4,6,8,11H,5,7,9-10H2,1-2H3,(H,16,19)
• InChI Key: PRGWVVWLCRKETG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC(=O)N1CCCC2=CC=CC=C21)S(=O)(=O)C
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

N-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-2-methylsulfonylpropanamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as QNZ, and it is known to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of QNZ is not fully understood, but it is thought to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in regulating the immune response, and it has been implicated in the development of a range of diseases, including cancer and autoimmune diseases. QNZ has been shown to inhibit the activation of NF-κB, which may explain its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
QNZ has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and it has been shown to inhibit the activation of NF-κB in immune cells. QNZ has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using QNZ in lab experiments is that it has been extensively studied and its effects are well understood. It is also relatively easy to synthesize and purify, making it a convenient compound to work with. However, one limitation of using QNZ is that it can be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on QNZ. One area of interest is its potential use in the treatment of autoimmune diseases, as it has been shown to have anti-inflammatory effects. Another area of interest is its potential use in combination with other drugs for the treatment of cancer, as it has been shown to inhibit the growth of cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of QNZ and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of QNZ involves the reaction of 2-methylsulfonylpropanamide with 3,4-dihydro-2H-quinoline-1-carboxylic acid, followed by the addition of oxalyl chloride and triethylamine. The resulting compound is then purified using column chromatography, yielding QNZ as a white solid.

Scientific Research Applications

QNZ has been studied for its potential use in a range of scientific research applications. It has been shown to have anti-inflammatory effects, and it has been studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. QNZ has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.